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Compound of Interest

Compound Name: QX77

Cat. No.: B15587978

For Researchers, Scientists, and Drug Development Professionals

Abstract

QX77 is a novel small molecule compound that has emerged as a potent activator of
chaperone-mediated autophagy (CMA), a selective degradation pathway for cytosolic proteins.
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activities of QX77. Detailed experimental protocols
for its application in cell-based assays are presented, alongside a summary of its mechanism of
action. Visualized through signaling pathway and experimental workflow diagrams, this
document aims to serve as an in-depth resource for researchers investigating CMA and its
therapeutic potential.

Chemical Structure and Physicochemical Properties

QX77, with the chemical formula C16H13CIN20z2, is structurally defined as N-[4-(7-chloro-2H-
1,4-benzoxazin-3-yl)phenyl]-acetamide.[1] Its molecular weight is approximately 300.74 g/mol .

[1](21(3]
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Property Value Reference

Molecular Formula C16H13CIN202 [1112114]

Molecular Weight 300.74 g/mol [11[2][3]

CAS Number 1798331-92-6 [11[2][3][4]
N-[4-(7-chloro-2H-1,4-

Formal Name benzoxazin-3-yl)phenyl]- [1]
acetamide

SMILES CC(=O)NC1=CC=C(C=C1)C2 21
=NC3=C(C=C(C=C3)Cl)OC2

Purity >98% [1]

Appearance Solid [1]

Table 1: Physicochemical Properties of QX77

Solvent Solubility Reference

DMSO 15 mg/mL (49.87 mM) [2][3]

DMF 25 mg/mL [1]

DMF:PBS (pH 7.2) (1:2) 0.3 mg/mL [1]

Water Insoluble [2]

Ethanol Insoluble [2]

Table 2: Solubility of QX77

Biological Activity and Mechanism of Action

QX77 is a novel and potent activator of chaperone-mediated autophagy (CMA).[4][5][6] CMA is

a lysosomal degradation pathway responsible for the selective removal of cytosolic proteins

containing a KFERQ-like motif. The mechanism of action of QX77 involves the upregulation of

key components of the CMA machinery. Specifically, QX77 induces the expression of
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Lysosome-Associated Membrane Protein 2A (LAMP2A), the lysosomal receptor for CMA
substrates, and Rab11, a small GTPase involved in the trafficking of LAMP2A to the lysosome.
[2][5][6][7] By enhancing the levels of these critical proteins, QX77 facilitates the assembly of
the CMA translocation complex and increases the overall flux of the pathway.

This activation of CMA by QX77 has been shown to have protective effects in various cellular
models. For instance, it can mitigate the effects of TGF-31-induced activation of human
pancreatic stellate cells and protect against oxidative stress.[2] Furthermore, QX77 has been
demonstrated to rescue trafficking deficiencies and protect against oxidative damage in cellular
models of cystinosis, a lysosomal storage disease.[5][6] In embryonic stem cells, activation of
CMA by QX77 can impede self-renewal and promote differentiation.[6]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.selleckchem.com/products/qx77.html
https://www.invivochem.com/qx77.html
https://www.medchemexpress.com/QX77.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6367655/
https://www.benchchem.com/product/b15587978?utm_src=pdf-body
https://www.benchchem.com/product/b15587978?utm_src=pdf-body
https://www.selleckchem.com/products/qx77.html
https://www.benchchem.com/product/b15587978?utm_src=pdf-body
https://www.invivochem.com/qx77.html
https://www.medchemexpress.com/QX77.html
https://www.benchchem.com/product/b15587978?utm_src=pdf-body
https://www.medchemexpress.com/QX77.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Preparation

( Seed 1x10"6 PSCs/well )

Treatmevnt (24h)

(Add TGF-B1 (5 ng/mL) )
y l

Add MFG-E8 (20 ng/mL)
[ (Optional) j (Add QX77 (5 ng/mL))

Ana

Collect Cells

lysis

Western Blot Analysis
(GRP78, p-PERK, LAMP2A, etc.)
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Cell Culture

( Wild-Type Cells ) ( Cystinotic Cells )

Tireatment (48h)
vy

Treat with QX77
(10-20 uM)

Analy< is

Western Blot Immunofluorescence
(Rabl11, LAMP2A) (LAMP2A, LAMP1)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling QX77: A Technical Guide to a Novel
Chaperone-Mediated Autophagy Activator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587978#chemical-structure-and-properties-of-
gx77]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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